Cas no 2096341-59-0 (3-Bromo-5-chloro-2-ethoxyphenylboronic acid)

3-Bromo-5-chloro-2-ethoxyphenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its bromo and chloro substituents enhance reactivity and selectivity, making it valuable for constructing complex aryl frameworks. The ethoxy group further improves solubility and stability under reaction conditions. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its high purity and consistent performance ensure reliable results in demanding synthetic applications. Proper handling under inert conditions is recommended to preserve its reactivity.
3-Bromo-5-chloro-2-ethoxyphenylboronic acid structure
2096341-59-0 structure
Product Name:3-Bromo-5-chloro-2-ethoxyphenylboronic acid
CAS No:2096341-59-0
MF:C8H9BBrClO3
MW:279.323261022568
MDL:MFCD19981506
CID:4638264
Update Time:2025-06-07

3-Bromo-5-chloro-2-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-chloro-2-ethoxyphenylboronic acid
    • (3-bromo-5-chloro-2-ethoxyphenyl)boronic acid
    • WID34159
    • Y2482
    • MDL: MFCD19981506
    • Inchi: 1S/C8H9BBrClO3/c1-2-14-8-6(9(12)13)3-5(11)4-7(8)10/h3-4,12-13H,2H2,1H3
    • InChI Key: WCTFRWVFKUJXPA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(B(O)O)=C1OCC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Topological Polar Surface Area: 49.7

3-Bromo-5-chloro-2-ethoxyphenylboronic acid Pricemore >>

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